Cas no 4875-43-8 (4-(4-methylphenyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine)

• Product Name: 4-(4-methylphenyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• CAS No: 4875-43-8
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• MDL: MFCD04971924
• CID: 1112946
• PubChem ID: 2771112
• Update Time: 2025-04-20

4-(4-methylphenyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-tetrahydro-4-(4-methylphenyl)-3H-Imidazo[4,5-c]pyridine
• 4-p-tolyl-4,5,6,7-tetrahydro-1(3)H-imidazo[4,5-c]pyridine
• 4-(4-methylphenyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• 4-(4-methylphenyl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine
• CBDivE_014878
• G62170
• CHEMBL4453998
• 4875-43-8
• STK352060
• AKOS005168009
• CS-0241134
• MFCD04971924
• 4-(4-methylphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
• EN300-231533
• 4-(p-Tolyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine
• 4-(4-methylphenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine
• Oprea1_668402
• Oprea1_421434

• MDL： MFCD04971924
• Inchi： 1S/C13H15N3/c1-9-2-4-10(5-3-9)12-13-11(6-7-14-12)15-8-16-13/h2-5,8,12,14H,6-7H2,1H3,(H,15,16)
• InChI Key： SVKCSYVDFSFJPN-UHFFFAOYSA-N
• SMILES： N1CCC2=C(C1C1C=CC(C)=CC=1)N=CN2

Computed Properties

• Exact Mass: 213.126597491g/mol
• Monoisotopic Mass: 213.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines